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Part 1: Executive Summary & Core Directive

Monocrotophos-d6 is the stable isotope-labeled analog of the organophosphate insecticide
Monocrotophos (Azodrin). It serves as the definitive internal standard (I1S) for the quantification
of monocrotophos residues in complex matrices (agricultural crops, soil, water) using LC-
MS/MS or GC-MS.

In electrospray ionization (ESI), matrix effects—signal suppression or enhancement caused by
co-eluting compounds—can compromise data accuracy. Monocrotophos-d6, possessing
identical physicochemical properties to the target analyte but a distinct mass signature (

Da), co-elutes with the analyte and experiences the exact same ionization environment. This
allows for the auto-correction of matrix effects, ensuring regulatory compliance with detection
limits often reaching the sub-ppb (parts per billion) range.

Part 2: Physicochemical Specifications

The following data establishes the chemical identity of the standard. Note that the CAS number
may vary depending on the specific position of the deuterium label; the data below refers to the

most common commercial variant, O,0-dimethyl-d6.
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Parameter

Specification

Chemical Name

Monocrotophos-d6 (O,0-dimethyl-d6)

IUPAC Name

(E)-1-(N-methylcarbamoyl)-1-propen-2-yl
bis(trideuteriomethyl) phosphate

CAS Number

1795136-77-4 (Major isomer)

Molecular Formula

Molecular Weight

229.20 g/mol (Unlabeled: 223.16)

Solubility

Soluble in Methanol, Acetonitrile, Water

Physical State

Viscous Liquid or Low-Melting Solid

Isotopic Purity

Typically

atom D

Chemical Purity

Structural Logic: The d6-labeling is located on the two methoxy groups attached to the

phosphorus atom (

). This positioning is strategic because the phosphate moiety is often the source of the primary
quantifier ion in MS/MS fragmentation, ensuring the mass shift is retained in the daughter ion.

Part 3: Analytical Methodology (LC-MS/MS)
3.1 Mass Spectrometry Transitions

To distinguish the internal standard from the native analyte, specific Multiple Reaction

Monitoring (MRM) transitions must be selected. The d6-label on the dimethyl phosphate group

results in a mass shift in both the precursor and the primary product ion.
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Precursorlon( o W tion ( Collision Structural
Compound Origin of
Energy (eV)

) Fragment

Monocrotophos pot1 127.0 (Quand 5 - 2 Dimethyl
. . uan -

(Native) phosphate

Loss of
193.0 (Qual) 10-15 _

methylamine
Monocrotophos- 2301 1330 520 Dimethyl-d6
d6 (1S) ' ' phosphate

Note: The shift from 127.0 to 133.0 confirms the label is retained in the phosphate fragment.
Always optimize collision energy (CE) and declustering potential (DP) on your specific
instrument.

3.2 Chromatographic Conditions
e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus C18,

).

Mobile Phase A: 5mM Ammonium Formate in Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile (or Methanol) + 0.1% Formic Acid.

Gradient: 10% B to 90% B over 8-10 minutes.

Flow Rate: 0.3 - 0.4 mL/min.

Part 4: Experimental Workflow (QUEChERS Protocol)

The following protocol utilizes the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) method, modified for Isotope Dilution.

Crucial Causality: The Internal Standard (IS) must be added before the extraction step. If
added after extraction, it only corrects for instrument variation, not extraction recovery losses.
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Step-by-Step Protocol:

o Sample Homogenization: Comminute the sample (fruit/vegetable) into a fine slurry.
» Weighing: Weigh 10.0 g of homogenate into a 50 mL centrifuge tube.
 |S Spiking (Critical): Add

of Monocrotophos-d6 working solution (

in Acetonitrile) to the sample. Vortex for 30 seconds and let stand for 15 minutes to allow
interaction with the matrix.

o Extraction: Add 10 mL Acetonitrile (MeCN). Shake vigorously for 1 minute.

o Partitioning: Add QUEChERS salt packet (4g

, 19

, 1g Na-Citrate, 0.5g Na-Hydrogencitrate). Shake immediately and vigorously for 1 minute to
prevent

agglomeration.

o Centrifugation: Centrifuge at 3000-4000 rpm for 5 minutes.

o Clean-up (dSPE): Transfer an aliquot of the supernatant (top organic layer) to a dSPE tube
containing PSA (Primary Secondary Amine) and

. Vortex and centrifuge.
e Analysis: Transfer the cleaned extract to an autosampler vial for LC-MS/MS injection.

Workflow Visualization

The following diagram illustrates the logical flow and critical control points (CCPs) of the
extraction process.
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Figure 1: QUEChERS extraction workflow highlighting the Critical Control Point (CCP) of
Internal Standard addition prior to phase separation to ensure recovery correction.

Part 5: Safety & Handling (E-E-A-T)

Warning: Monocrotophos is a potent cholinesterase inhibitor (Organophosphate).[1] While the
d6-analog is used in micro-quantities, it should be treated with the same high-level precautions
as the native toxin.

o Storage: Store neat standards at -20°C under inert atmosphere (Argon/Nitrogen) to prevent
oxidation or hydrolysis.

 Stability: Stock solutions in Acetonitrile are stable for up to 6 months at -20°C. Working
solutions should be prepared weekly.

o Personal Protective Equipment (PPE): Double nitrile gloves, lab coat, and safety glasses are
mandatory. Handle only inside a certified fume hood.

o Waste Disposal: All eluents and consumables must be segregated as "P-listed" acute
hazardous waste (or local equivalent) due to the parent compound's toxicity classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Whitepaper: Monocrotophos-d6 as a
Quantitative Internal Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586595/docs#technical-whitepaper-monocrotophos-
d6-as-a-quantitative-internal-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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